Cas no 615-81-6 (diisopropyl oxalate)
diisopropyl oxalate structure
Product Name:diisopropyl oxalate
CAS No:615-81-6
MF:C8H14O4
MW:174.194363117218
CID:864124
Update Time:2025-04-19
diisopropyl oxalate Chemical and Physical Properties
Names and Identifiers
-
- diisopropyl oxalate
- dipropan-2-yl oxalate
- Diisopropyl-oxalat
- Ethanedioic acid,bis(1-methylethyl) ester
- oxalic acid di-isopropyl ester
- Oxalsaeure-diisopropylester
-
- Inchi: 1S/C8H14O4/c1-5(2)11-7(9)8(10)12-6(3)4/h5-6H,1-4H3
- InChI Key: ITHNIFCFNUZYLQ-UHFFFAOYSA-N
- SMILES: CC(OC(C(OC(C)C)=O)=O)C
Computed Properties
- Exact Mass: 174.08900
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
Experimental Properties
- Density: 1.0020
- Boiling Point: 190°C (estimate)
- Refractive Index: 1.4100 (estimate)
- PSA: 52.60000
- LogP: 0.88960
diisopropyl oxalate Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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